Cas no 647860-37-5 (1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methyl-4-nitro-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methyl-4-nitro-
• CAS No: 647860-37-5
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 415749
• PubChem ID: 45093717
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methyl-4-nitro-
• 1H-Isoindole-1,3(2H)-dione,2-hydroxy-5-methyl-4-nitro-(9CI)
• 2-hydroxy-5-methyl-4-nitroisoindole-1,3-dione
• 2-Hydroxy-5-methyl-4-nitroisoindoline-1,3-dione
• 647860-37-5
• DTXSID70667205
• 2-Hydroxy-5-methyl-4-nitro-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C9H6N2O5/c1-4-2-3-5-6(7(4)11(15)16)9(13)10(14)8(5)12/h2-3,14H,1H3
• InChI Key： IXOMGTBOPHXOAK-UHFFFAOYSA-N
• SMILES： ON1C(C2C=CC(C)=C(C=2C1=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 222.02768
• Monoisotopic Mass: 222.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.75